Cas no 1006523-17-6 (3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole)

3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole is a nitro-substituted pyrazole derivative featuring a tetrahydrofuran (THF) methyl group at the N1 position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as an intermediate in the preparation of more complex heterocyclic systems. The nitro group enhances electrophilic properties, facilitating further functionalization, while the oxolanylmethyl moiety contributes to solubility and steric modulation. Its structural features make it suitable for applications in pharmaceutical and agrochemical research, where pyrazole scaffolds are commonly employed. The compound's stability under standard conditions and well-defined synthetic route further support its utility in method development and target-oriented synthesis.
3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole structure
1006523-17-6 structure
Product Name:3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole
CAS No:1006523-17-6
MF:C8H11N3O3
MW:197.191241502762
MDL:MFCD02755640
CID:4675624
Update Time:2025-06-15

3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole
    • 3-nitro-1-[(oxolan-2-yl)methyl]-1H-pyrazole
    • [O-][N+](=O)C1=NN(CC2CCCO2)C=C1
    • 3-Nitro-1-(tetrahydrofuran-2-ylmethyl)-1H-pyrazole
    • MDL: MFCD02755640
    • Inchi: 1S/C8H11N3O3/c12-11(13)8-3-4-10(9-8)6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2
    • InChI Key: SMZUCBGIUVTXMW-UHFFFAOYSA-N
    • SMILES: O1CCCC1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Topological Polar Surface Area: 72.9

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3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole Related Literature

Additional information on 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole

Comprehensive Overview of 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole (CAS No. 1006523-17-6)

3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole (CAS No. 1006523-17-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole core substituted with a nitro group and an oxolane (tetrahydrofuran) moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C8H11N3O3, highlights its potential for applications in drug discovery and material science.

In recent years, the demand for nitro-substituted pyrazole derivatives has surged, driven by their role in developing anti-inflammatory, antimicrobial, and anticancer agents. Researchers are particularly interested in 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole due to its ability to modulate enzyme activity and interact with biological targets. This compound’s oxolane ring enhances its solubility and bioavailability, addressing a common challenge in medicinal chemistry.

The synthesis of CAS No. 1006523-17-6 typically involves multi-step organic reactions, including alkylation and nitration processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green solvents and catalytic methods, aligning with the principles of green chemistry.

From an industrial perspective, 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole is valued for its potential in crop protection formulations. Its nitro group contributes to pesticidal activity, making it a candidate for developing next-generation agrochemicals. Additionally, its heterocyclic framework is being explored in material science for designing organic electronics and polymers with tailored properties.

Safety and regulatory compliance are critical when handling CAS No. 1006523-17-6. While it is not classified as hazardous under standard guidelines, proper laboratory practices must be followed. Researchers often inquire about its storage conditions (e.g., cool, dry environments) and compatibility with other reagents, which are essential for maintaining stability during experiments.

The future of 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole lies in its adaptability to emerging trends like AI-driven drug discovery and high-throughput screening. Computational models predict its interactions with protein targets, accelerating the identification of novel therapeutics. Furthermore, its role in bioconjugation and probe development for diagnostic applications is an active area of investigation.

In summary, 3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole (CAS No. 1006523-17-6) represents a promising compound at the intersection of pharmaceutical innovation and industrial applications. Its structural features and functional groups make it a valuable asset for researchers aiming to address global challenges in healthcare and sustainable agriculture.

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